Cas no 850589-51-4 (3-Chloro-4-(pyrrolidinyl-1-carbonyl)phenylboronic acid)

• Product Name: 3-Chloro-4-(pyrrolidinyl-1-carbonyl)phenylboronic acid
• CAS No: 850589-51-4
• MF: C₁₁H₁₃BClNO₃
• MW: 253.489822149277
• MDL: MFCD07363776
• CID: 719756
• PubChem ID: 44119646
• Update Time: 2025-08-04

3-Chloro-4-(pyrrolidinyl-1-carbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-(pyrrolidine-1-carbonyl)phenyl)boronic acid
• 3-Chloro-4-(1-pyrrolidinylcarbonyl)benzeneboronic acid
• (3-Chloro-4-(pyrrolidine-1-carbonyl)-phenyl)boronic acid
• [3-chloro-4-(pyrrolidine-1-carbonyl)phenyl]boronic acid
• 3-Chloro-4-(N-pyrrolidin-1-ylcarbonyl)benzeneboronic acid
• 3-Chloro-4-(pyrrolidinyl-1-carbonyl)phenylboronic acid
• Boronic acid,B-[3-chloro-4-(1-pyrrolidinylcarbonyl)phenyl]-
• MFCD07363776
• AB30745
• AKOS015893565
• 850589-51-4
• W18194
• CS-0060800
• (3-Chloro-4-(pyrrolidine-1-carbonyl)phenyl)boronicacid
• 1-(4-BORONO-2-CHLOROBENZOYL)PYRROLIDINE
• DTXSID40657350
• AS-69912

• MDL： MFCD07363776
• Inchi： 1S/C11H13BClNO3/c13-10-7-8(12(16)17)3-4-9(10)11(15)14-5-1-2-6-14/h3-4,7,16-17H,1-2,5-6H2
• InChI Key： YKSBQRHXLMQAEJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1C(N1CCCC1)=O

Computed Properties

• Exact Mass: 253.06800
• Monoisotopic Mass: 253.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Density: 1.37
• Melting Point: 152-155
• Boiling Point: 491.2°C at 760 mmHg
• Flash Point: 250.9°C
• Refractive Index: 1.6
• PSA: 60.77000
• LogP: 0.19370

3-Chloro-4-(pyrrolidinyl-1-carbonyl)phenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-4-(pyrrolidinyl-1-carbonyl)phenylboronic acid

Introduction to 3-Chloro-4-(pyrrolidinyl-1-carbonyl)phenylboronic Acid (CAS No. 850589-51-4)

3-Chloro-4-(pyrrolidinyl-1-carbonyl)phenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 850589-51-4, features a unique structural framework that combines a chloro-substituted phenyl ring with a pyrrolidinyl-1-carbonyl moiety, making it a versatile intermediate in the synthesis of various bioactive molecules. The boronic acid functionality further enhances its utility in cross-coupling reactions, which are pivotal in the development of novel therapeutic agents.

The compound’s structure is particularly intriguing due to the presence of both electron-withdrawing and electron-donating groups, which can modulate its reactivity and binding properties. In recent years, there has been a growing interest in boronic acids as key components in drug design, owing to their ability to form stable complexes with carbohydrates and other biomolecules. This property has been leveraged in the development of inhibitors targeting enzymes such as glycosidases, which play crucial roles in various metabolic pathways.

Recent advancements in medicinal chemistry have highlighted the potential of 3-Chloro-4-(pyrrolidinyl-1-carbonyl)phenylboronic acid in the synthesis of small-molecule inhibitors for neurological disorders. Studies have demonstrated that derivatives of this compound exhibit promising activity against enzymes implicated in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The pyrrolidinyl-1-carbonyl group, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive scaffold for further derivatization.

The boronic acid moiety also plays a critical role in the compound’s reactivity, enabling it to participate in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern organic synthesis. This reaction allows for the efficient construction of biaryl structures, which are prevalent in many pharmacologically active compounds. The chloro-substituent on the phenyl ring further enhances the compound’s versatility, as it can be readily modified through nucleophilic aromatic substitution or metal-catalyzed coupling reactions.

In the realm of materials science, 3-Chloro-4-(pyrrolidinyl-1-carbonyl)phenylboronic acid has been explored for its potential applications in organic electronics and nanotechnology. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and luminescent materials. Additionally, the compound’s solubility characteristics make it suitable for incorporation into various polymer matrices, where it can serve as a functional additive to enhance material properties.

The synthesis of 3-Chloro-4-(pyrrolidinyl-1-carbonyl)phenylboronic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the pyrrolidinyl-1-carbonyl group necessitates careful selection of protecting groups and coupling reagents to ensure high yield and purity. Recent methodological improvements have focused on optimizing these synthetic routes to minimize side reactions and improve scalability, making the compound more accessible for industrial applications.

Ongoing research is expanding the applications of this compound beyond traditional pharmaceuticals. For instance, its role in bioconjugation chemistry has been investigated for the development of targeted drug delivery systems. The boronic acid functionality allows for selective binding with biological targets, enabling precise localization of therapeutic agents within living systems. This capability is particularly valuable in cancer therapy, where targeted delivery can reduce systemic toxicity and improve treatment efficacy.

The future prospects of 3-Chloro-4-(pyrrolidinyl-1-carbonyl)phenylboronic acid are vast, with ongoing studies exploring its potential in various fields. As our understanding of molecular interactions deepens, new applications are likely to emerge, further solidifying its importance in both academic research and industrial development. The compound’s unique structural features and reactivity make it a valuable tool for chemists and researchers striving to innovate in drug discovery and materials science.